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Compound of Interest

Compound Name: Allyltriethylsilane

Cat. No.: B186969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of

allyltriethylsilane, a valuable organosilane reagent in organic synthesis. The methodologies

and data presented are foundational for its application in research and development,

particularly in the construction of complex molecular architectures.

Introduction
Allyltriethylsilane is an organosilicon compound featuring an allyl group bonded to a

triethylsilyl moiety. Like its well-studied analog, allyltrimethylsilane, it serves as a robust

nucleophilic source of the allyl group in various chemical transformations. Its utility is most

prominent in carbon-carbon bond-forming reactions, such as the Hosomi-Sakurai reaction,

where it reacts with electrophiles like aldehydes, ketones, and iminium ions. The triethylsilyl

group offers different steric and electronic properties compared to the trimethylsilyl group,

which can influence reaction rates, yields, and selectivities. This guide details a standard

synthetic protocol and the essential analytical techniques for its characterization.

Synthesis of Allyltriethylsilane
The most common and effective method for synthesizing allyltriethylsilane is through the

Grignard reaction. This involves the reaction of a triethylsilyl halide with allylmagnesium

bromide, which is prepared in situ from an allyl halide and magnesium metal.
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Synthesis Pathway
The synthesis proceeds in two main stages: the formation of the Grignard reagent followed by

its reaction with the silyl electrophile.
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Caption: Grignard reaction pathway for the synthesis of allyltriethylsilane.

Experimental Protocol: Grignard Synthesis
This protocol is adapted from established procedures for the synthesis of analogous

allylsilanes.[1]

Materials:

Magnesium turnings
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Allyl bromide (3-bromopropene)

Chlorotriethylsilane

Anhydrous diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Apparatus Setup: A three-necked round-bottom flask is equipped with a reflux condenser, a

pressure-equalizing dropping funnel, and a nitrogen inlet. The entire apparatus must be

flame-dried or oven-dried before use to ensure anhydrous conditions.

Grignard Reagent Formation:

Magnesium turnings are placed in the flask under a positive pressure of nitrogen.

A solution of allyl bromide in anhydrous diethyl ether is prepared and transferred to the

dropping funnel.

A small portion of the allyl bromide solution is added to the magnesium to initiate the

reaction (indicated by cloudiness and gentle reflux).

Once initiated, the remaining allyl bromide solution is added dropwise at a rate that

maintains a steady reflux. After the addition is complete, the mixture is refluxed for an

additional 30-60 minutes to ensure complete formation of the Grignard reagent.

Reaction with Chlorotriethylsilane:

The Grignard reagent solution is cooled in an ice bath.

Chlorotriethylsilane, dissolved in anhydrous diethyl ether, is added dropwise from the

dropping funnel to the cooled Grignard solution with vigorous stirring.
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After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for several hours or overnight.

Workup and Purification:

The reaction is carefully quenched by the slow addition of saturated aqueous NH₄Cl

solution while cooling in an ice bath.

The organic layer is separated, and the aqueous layer is extracted twice with diethyl ether.

The combined organic extracts are washed with brine, dried over anhydrous Na₂SO₄, and

filtered.

The solvent is removed by rotary evaporation. Caution: The product is volatile.

The crude product is purified by fractional distillation under atmospheric or reduced

pressure to yield pure allyltriethylsilane.

Expected Yield: While a specific yield for allyltriethylsilane is not readily available in the cited

literature, the synthesis of the analogous allyltrimethylsilane proceeds with a high yield,

typically around 84%.

Characterization of Allyltriethylsilane
Thorough characterization is essential to confirm the structure and purity of the synthesized

product. This involves a combination of physical property measurements and spectroscopic

analysis.

Experimental Workflow
The overall process from synthesis to final characterization follows a logical sequence of steps.
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Caption: Experimental workflow for synthesis and characterization.

Physical and Spectroscopic Data
The following tables summarize the key physical and spectroscopic data for allyltriethylsilane.

Note: As specific experimental data for allyltriethylsilane is limited in the literature, the values

for the close analog, allyltrimethylsilane, are provided for reference. The properties of

allyltriethylsilane are expected to be similar, with adjustments for the larger ethyl groups (e.g.,

higher boiling point and molecular weight).

Table 1: Physical Properties
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Property Value (Allyltrimethylsilane) Reference

Appearance Clear, colorless liquid [1]

Molecular Formula C₉H₂₀Si

Molecular Weight 156.34 g/mol

Boiling Point 84-88 °C [1][2]

Density 0.719 g/mL at 25 °C [1][2]

Refractive Index (n²⁰/D) 1.407 [2]

Table 2: Predicted ¹H NMR Spectroscopic Data

Chemical Shift (δ, ppm) Multiplicity Assignment

~5.8 m -CH=CH₂

~4.8 m -CH=CH₂

~1.5 d Si-CH₂-CH

~0.9 t Si-CH₂-CH₃

~0.5 q Si-CH₂-CH₃

Table 3: Predicted ¹³C NMR Spectroscopic Data

Chemical Shift (δ, ppm) Assignment

~135 -CH=CH₂

~113 -CH=CH₂

~20 Si-CH₂-CH

~7 Si-CH₂-CH₃

~3 Si-CH₂-CH₃
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Table 4: Predicted Key IR Absorption Bands

Frequency (cm⁻¹) Bond Vibration Type

~3080 C-H (sp²) Stretch

~2950, 2875 C-H (sp³) Stretch

~1630 C=C Stretch

~1240 Si-CH₂ Bend

~900 =C-H Out-of-plane bend

Table 5: Predicted Mass Spectrometry Fragmentation

m/z Value Fragment Notes

156 [M]⁺ Molecular Ion

127 [M - C₂H₅]⁺ Loss of an ethyl group

115 [M - C₃H₅]⁺ Loss of the allyl group

87 [Si(C₂H₅)₂]⁺

Experimental Protocols for Characterization
Standard analytical techniques are employed to verify the identity and purity of the synthesized

allyltriethylsilane.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

A sample of the purified product (~10-20 mg) is dissolved in an appropriate deuterated

solvent (e.g., CDCl₃) in an NMR tube.

¹H and ¹³C NMR spectra are recorded on a spectrometer (e.g., 300 or 500 MHz).

The chemical shifts, multiplicities, and integrations of the signals are analyzed to confirm

the molecular structure.
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Infrared (IR) Spectroscopy:

A drop of the neat liquid sample is placed between two salt plates (e.g., NaCl or KBr) or

analyzed using an Attenuated Total Reflectance (ATR) accessory.

The IR spectrum is recorded, and the characteristic absorption frequencies corresponding

to the functional groups (C=C, C-H, Si-C) are identified.

Mass Spectrometry (MS):

The sample is introduced into the mass spectrometer, typically via Gas Chromatography

(GC-MS) for volatile liquids.

Electron Ionization (EI) is commonly used.

The resulting mass spectrum is analyzed to identify the molecular ion peak and

characteristic fragmentation patterns, which confirm the molecular weight and structural

fragments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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